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Compound of Interest

Compound Name: 5-Chloroquinolin-2-amine

Cat. No.: B1602155 Get Quote

An In-depth Technical Guide to the Chemical Properties of 5-Chloroquinolin-2-amine

Abstract
5-Chloroquinolin-2-amine is a pivotal heterocyclic building block in the landscape of medicinal

chemistry and organic synthesis. Its unique electronic and structural features, derived from the

quinoline scaffold, a reactive amino group at the C2 position, and an electron-withdrawing

chlorine atom at the C5 position, make it a valuable precursor for a diverse range of biologically

active molecules. This guide provides a comprehensive overview of its core chemical

properties, established synthetic protocols, characteristic reactivity, and key spectroscopic data.

The insights herein are intended to empower researchers in leveraging this compound for the

rational design and development of novel therapeutic agents and complex molecular

architectures.

Core Physicochemical and Structural Properties
5-Chloroquinolin-2-amine is a solid at room temperature, and its properties are defined by the

interplay of the aromatic quinoline core, the basic amino group, and the electronegative chloro

substituent. These features govern its solubility, reactivity, and interaction with biological

targets.

Structural and Physical Data
A summary of the key physicochemical properties for 5-Chloroquinolin-2-amine is presented

below. It is critical to distinguish this isomer from others, such as 5-chloroquinolin-8-amine, as

their properties differ significantly.
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Property Data Source(s)

IUPAC Name 5-chloroquinolin-2-amine

CAS Number 68050-37-3 [1]

Molecular Formula C₉H₇ClN₂ [2]

Molecular Weight 178.62 g/mol

Appearance Solid (predicted)

Melting Point Data not readily available

Boiling Point Predicted: 354.4 ± 27.0 °C [3]

Storage Conditions
2-8°C, protect from light, inert

atmosphere
[2][4]

Molecular Structure Diagram
The structural formula of 5-Chloroquinolin-2-amine highlights the key functional groups on the

quinoline ring system.

Amine (-NH₂) Reactivity Ring Reactivity

5-Chloroquinolin-2-amine

Acylation
(RCOCl, Base)

 Forms Amides

Alkylation
(R-X, Base)

 Forms Sec/Tert Amines

Sulfonylation
(RSO₂Cl, Base)

 Forms Sulfonamides

Buchwald-Hartwig
Coupling

 Forms N-Aryl Amines

Electrophilic Aromatic
Substitution (EAS)

 e.g., Nitration, Halogenation
(Directed by -NH₂ and -Cl)

Nucleophilic Aromatic
Substitution (SₙAr at C5-Cl)

 Harsh Conditions Required
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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